N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide
• InChI: InChI=1S/C20H23ClN2O2/c21-18-8-4-5-9-19(18)25-15-20(24)22-17-10-12-23(13-11-17)14-16-6-2-1-3-7-16/h1-9,17H,10-15H2,(H,22,24)
• InChI Key: URUHCZAXDSMGQC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)COC2=CC=CC=C2Cl)CC3=CC=CC=C3
• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol

Description

N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide is a synthetic organic compound that belongs to the class of piperidine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide typically involves the following steps:

Formation of Piperidine Derivative: The starting material, piperidine, is reacted with benzyl chloride to form 1-benzylpiperidine.

Acylation: The 1-benzylpiperidine is then acylated with 2-(2-chlorophenoxy)acetyl chloride in the presence of a base such as triethylamine to yield the final product.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide or other strong bases for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition or receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as analgesic or anti-inflammatory properties.

Industry: Used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and targets would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

• N-(1-benzylpiperidin-4-yl)-2-(2-methylphenoxy)acetamide
• N-(1-benzylpiperidin-4-yl)-2-(2-fluorophenoxy)acetamide
• N-(1-benzylpiperidin-4-yl)-2-(2-bromophenoxy)acetamide

Uniqueness

N-(1-benzylpiperidin-4-yl)-2-(2-chlorophenoxy)acetamide is unique due to the presence of the chlorophenoxy group, which may impart specific chemical and biological properties that differ from its analogs. This uniqueness can be explored through comparative studies to understand its distinct effects and potential advantages.